Cas no 877399-17-2 ((4-Bromo-imidazol-1-yl)-acetic Acid Tert-butyl Ester)

• Product Name: (4-Bromo-imidazol-1-yl)-acetic Acid Tert-butyl Ester
• CAS No: 877399-17-2
• MF: C₉H₁₃BrN₂O₂
• MW: 261.115721464157
• MDL: MFCD18909467
• CID: 1028343
• PubChem ID: 59599442
• Update Time: 2025-10-28

(4-Bromo-imidazol-1-yl)-acetic Acid Tert-butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(4-bromo-1H-imidazol-1-yl)acetate
• tert-butyl 2-(4-bromoimidazol-1-yl)acetate
• tert-Butyl (4-bromo-1H-imidazol-1-yl)acetate
• CKB39917
• (4-Bromoimidazol-1-yl)acetic acid tert-butyl ester
• (4-Bromoimidazol-1-yl)-acetic acid tert-butyl ester
• SCHEMBL3122071
• A12358
• A1-10972
• 877399-17-2
• D85838
• DTXSID20732477
• EN300-1719352
• (4-bromo-imidazol-1-yl)-acetic acid tert-butyl ester
• BS-32969
• tert-Butyl2-(4-bromo-1H-imidazol-1-yl)acetate
• (4-Bromo-imidazol-1-yl)-acetic acid tert-butylester
• MFCD18909467
• DB-160769
• 1H-Imidazole-1-acetic acid, 4-bromo-, 1,1-dimethylethyl ester
• (4-Bromo-imidazol-1-yl)-acetic Acid Tert-butyl Ester

• MDL： MFCD18909467
• Inchi： 1S/C9H13BrN2O2/c1-9(2,3)14-8(13)5-12-4-7(10)11-6-12/h4,6H,5H2,1-3H3
• InChI Key： CXYHBBPAZCTFSQ-UHFFFAOYSA-N
• SMILES： BrC1=CN(C=N1)CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 260.01604g/mol
• Monoisotopic Mass: 260.01604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (4-Bromo-imidazol-1-yl)-acetic Acid Tert-butyl Ester

Recent Advances in the Application of (4-Bromo-imidazol-1-yl)-acetic Acid Tert-butyl Ester (CAS: 877399-17-2) in Chemical Biology and Pharmaceutical Research

The compound (4-Bromo-imidazol-1-yl)-acetic Acid Tert-butyl Ester (CAS: 877399-17-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications. The compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting enzyme inhibition and signal transduction pathways.

Recent studies have highlighted the role of (4-Bromo-imidazol-1-yl)-acetic Acid Tert-butyl Ester in the development of novel kinase inhibitors. Kinases are critical regulators of cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to synthesize derivatives that exhibit potent inhibitory activity against specific kinases, such as JAK2 and BTK. These findings underscore the compound's utility in drug discovery and its potential to yield new therapeutic agents.

In addition to its role in kinase inhibition, (4-Bromo-imidazol-1-yl)-acetic Acid Tert-butyl Ester has been employed in the synthesis of imidazole-based scaffolds, which are prevalent in many FDA-approved drugs. A 2023 study demonstrated the compound's efficacy in generating imidazole derivatives with enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability. These advancements are particularly relevant for the development of orally administered drugs, where such properties are crucial for clinical success.

Mechanistic studies have further elucidated the compound's reactivity and selectivity in chemical transformations. For instance, its bromo-substituted imidazole ring facilitates nucleophilic aromatic substitution reactions, enabling the introduction of diverse functional groups. This versatility has been leveraged to create libraries of compounds for high-throughput screening, accelerating the identification of lead candidates in drug discovery programs.

Looking ahead, the potential of (4-Bromo-imidazol-1-yl)-acetic Acid Tert-butyl Ester extends beyond its current applications. Emerging research suggests its utility in targeted protein degradation, a cutting-edge therapeutic strategy. By incorporating this compound into proteolysis-targeting chimeras (PROTACs), researchers aim to develop molecules that can selectively degrade disease-causing proteins. This innovative approach holds promise for addressing previously undruggable targets, expanding the horizons of pharmaceutical research.

In conclusion, (4-Bromo-imidazol-1-yl)-acetic Acid Tert-butyl Ester (CAS: 877399-17-2) continues to be a valuable tool in chemical biology and drug discovery. Its multifaceted applications, from kinase inhibition to PROTAC development, highlight its significance in advancing therapeutic innovation. Future studies are expected to further explore its potential, paving the way for novel treatments across a spectrum of diseases.